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Introduction
This document provides detailed application notes and experimental protocols for the

combination therapy of HOSU-53, a novel dihydroorotate dehydrogenase (DHODH) inhibitor,

and anti-CD47 antibodies. This combination has demonstrated significant synergistic anti-tumor

activity in preclinical models of hematological malignancies, particularly Acute Myeloid

Leukemia (AML). HOSU-53 works by inhibiting de novo pyrimidine biosynthesis, which is

essential for rapidly proliferating cancer cells.[1][2] Anti-CD47 therapy targets the "don't eat me"

signal on cancer cells, enabling their phagocytosis by macrophages.[1][2] The synergistic effect

of this combination is attributed to HOSU-53's ability to increase the surface expression of pro-

phagocytic signals, such as calreticulin (CALR), on tumor cells, thereby enhancing the efficacy

of CD47 blockade.[2][3]
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Cell Line/Condition IC50 (nM) Notes

AML Cell Lines

MOLM-13 2 - 45 [4]

MV4-11 2 - 45

Primary AML Samples

(Median)
120.5 After 96-hour treatment.

Cell-Free Assay

Human DHODH 0.95 [5][6]
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Treatment Group Dosing Regimen
Median Survival
(days)

Outcome

Vehicle - ~22-30
All mice succumbed to

disease.

HOSU-53 (4 mg/kg) Daily, oral
Modest but significant

survival benefit

All mice eventually

succumbed to

disease.

Anti-CD47 (B6H12,

0.5 mg/animal)

Daily for 21 days,

intraperitoneal

Modest but significant

survival benefit

All mice eventually

succumbed to

disease.

HOSU-53 (4 mg/kg) +

Anti-CD47
Combined regimen

Impressive, prolonged

survival

A large subset of

animals cured.[1]

HOSU-53 (10 mg/kg) Daily, oral 55

Well-tolerated and

improved prolonged

survival.[1]

HOSU-53 (10 mg/kg)

+ Anti-CD47
Combined regimen

Impressive, prolonged

survival

Disease-free survival

with undetectable

human CD45+ cells at

day 80 or 106.[4]

Note: Tumor Growth Inhibition (TGI) percentages were not explicitly available in the reviewed

literature.
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Caption: Synergistic mechanism of HOSU-53 and anti-CD47 therapy.
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In Vivo Xenograft Study Workflow

Animal Model Preparation
Treatment Regimen

Data Collection & Analysis

Engraft MOLM-13 cells
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Initiate treatment 4 days
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Analyze median survival
and statistical significance
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Caption: Workflow for the in vivo xenograft study.

Experimental Protocols
In Vitro Cell Proliferation Assay (MTS Assay)
Objective: To determine the half-maximal inhibitory concentration (IC50) of HOSU-53 on AML

cell lines.

Materials:

AML cell lines (e.g., MOLM-13, MV4-11)

RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

HOSU-53 (stock solution in DMSO)

96-well plates

MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

Plate reader

Procedure:

Seed AML cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of

complete medium.
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Prepare serial dilutions of HOSU-53 in culture medium.

Add 100 µL of the HOSU-53 dilutions to the respective wells to achieve the final desired

concentrations. Include a vehicle control (DMSO) and a no-cell blank.

Incubate the plate for 72-96 hours at 37°C in a humidified 5% CO2 incubator.

Add 20 µL of MTS reagent to each well.

Incubate for 1-4 hours at 37°C.

Measure the absorbance at 490 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle control and determine the IC50 value

using appropriate software (e.g., GraphPad Prism).

In Vivo MOLM-13 Xenograft Model
Objective: To evaluate the in vivo efficacy of HOSU-53 and anti-CD47 combination therapy.

Materials:

MOLM-13 cells

Immunocompromised mice (e.g., NOD/SCID or NCG)

HOSU-53

Anti-CD47 antibody (clone B6H12)

Vehicle controls (for oral and intraperitoneal administration)

Sterile PBS

Procedure:

Culture MOLM-13 cells to the logarithmic growth phase.

On day 0, inject 5 x 10^6 MOLM-13 cells intravenously (i.v.) into each mouse.
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Randomize mice into treatment groups (n=10 per group) on day 4 post-engraftment.

Administer treatments as described in the data table (e.g., daily oral gavage for HOSU-53,

daily intraperitoneal injection for anti-CD47 for 21 days).

Monitor mice daily for signs of toxicity and tumor burden (e.g., hind limb paralysis, weight

loss).

Euthanize mice when they meet pre-defined endpoint criteria (e.g., >20% weight loss,

significant morbidity).

Record survival data and analyze using Kaplan-Meier survival curves and log-rank tests.

At the end of the study, tissues such as bone marrow and spleen can be harvested to assess

disease burden by flow cytometry for human CD45+ cells.

Calreticulin (CALR) Surface Expression Analysis
Objective: To quantify the surface expression of CALR on AML cells following HOSU-53
treatment.

Materials:

AML cell lines

HOSU-53

Fluorochrome-conjugated anti-human CALR antibody

Appropriate isotype control antibody

Flow cytometer

FACS buffer (PBS with 2% FBS)

Procedure:

Treat AML cells with HOSU-53 at various concentrations for a predetermined time (e.g., 48-

72 hours). Include a vehicle control.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b15541742/docs?utm_src=pdf-body#application-notes-and-protocols-hosu-53-and-anti-cd47-combination-therapy
https://www.benchchem.com/product/b15541742/docs?utm_src=pdf-body#application-notes-and-protocols-hosu-53-and-anti-cd47-combination-therapy
https://www.benchchem.com/product/b15541742/docs?utm_src=pdf-body#application-notes-and-protocols-hosu-53-and-anti-cd47-combination-therapy
https://www.benchchem.com/product/b15541742/docs?utm_src=pdf-body#application-notes-and-protocols-hosu-53-and-anti-cd47-combination-therapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Harvest and wash the cells with cold FACS buffer.

Resuspend the cells in FACS buffer.

Add the anti-CALR antibody or isotype control to the cells and incubate on ice for 30 minutes

in the dark.

Wash the cells twice with FACS buffer.

Resuspend the cells in FACS buffer for analysis.

Acquire data on a flow cytometer and analyze the mean fluorescence intensity (MFI) of

CALR expression.

Antibody-Dependent Cellular Phagocytosis (ADCP)
Assay
Objective: To assess the ability of macrophages to phagocytose HOSU-53-treated AML cells in

the presence of an anti-CD47 antibody.

Materials:

Murine bone marrow-derived macrophages (BMDMs) or a macrophage cell line (e.g.,

J774A.1)

AML target cells (e.g., MOLM-13)

HOSU-53

Anti-CD47 antibody (clone B6H12)

Isotype control antibody

Fluorescent dye for labeling target cells (e.g., CFSE)

Fluorescently-labeled anti-mouse F4/80 antibody (for BMDMs)

Flow cytometer
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Procedure:

Prepare Macrophages: Isolate and differentiate BMDMs or plate the macrophage cell line in

a 24-well plate and allow them to adhere.

Prepare Target Cells:

Treat AML cells with HOSU-53 or vehicle for 48-72 hours.

Label the HOSU-53-treated and control AML cells with a fluorescent dye (e.g., CFSE)

according to the manufacturer's protocol.

Co-culture:

Add the labeled target cells to the macrophage-containing wells at an appropriate effector-

to-target (E:T) ratio (e.g., 1:2 or 1:4).

Add the anti-CD47 antibody or isotype control at a final concentration of 1-10 µg/mL.

Incubation: Incubate the co-culture for 2-4 hours at 37°C.

Harvesting and Staining:

Gently scrape the cells to detach the macrophages.

Stain the cells with a fluorochrome-conjugated antibody against a macrophage marker

(e.g., F4/80).

Flow Cytometry Analysis:

Acquire data on a flow cytometer.

Gate on the macrophage population (F4/80 positive).

Determine the percentage of double-positive cells (macrophage marker and target cell

dye), which represents phagocytosis.

Conclusion
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The combination of HOSU-53 and anti-CD47 antibodies presents a promising therapeutic

strategy for hematological malignancies. The provided data and protocols offer a framework for

researchers to further investigate this synergistic interaction. The ability of HOSU-53 to

enhance the immunogenicity of tumor cells through the upregulation of "eat me" signals

provides a strong rationale for its combination with immune checkpoint inhibitors that target the

innate immune system. Further studies are warranted to optimize dosing schedules and

explore the efficacy of this combination in other cancer types.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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